Ethyl linolenate
Ethyl linolenate
Ethyl linolenate is a clear colorless liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
1191-41-9
VCID:
VC21207900
InChI:
InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h5-6,8-9,11-12H,3-4,7,10,13-19H2,1-2H3/b6-5+,9-8+,12-11+
SMILES:
CCC=CCC=CCC=CCCCCCCCC(=O)OCC
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
Ethyl linolenate
CAS No.: 1191-41-9
Cat. No.: VC21207900
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl linolenate is a clear colorless liquid. (NTP, 1992) |
|---|---|
| CAS No. | 1191-41-9 |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | ethyl (9E,12E,15E)-octadeca-9,12,15-trienoate |
| Standard InChI | InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h5-6,8-9,11-12H,3-4,7,10,13-19H2,1-2H3/b6-5+,9-8+,12-11+ |
| Standard InChI Key | JYYFMIOPGOFNPK-XSHSMGBESA-N |
| Isomeric SMILES | CC/C=C/C/C=C/C/C=C/CCCCCCCC(=O)OCC |
| SMILES | CCC=CCC=CCC=CCCCCCCCC(=O)OCC |
| Canonical SMILES | CCC=CCC=CCC=CCCCCCCCC(=O)OCC |
| Appearance | Assay:≥98%A solution in ethanol |
| Boiling Point | 424 °F at 15 mmHg (NTP, 1992) |
| Flash Point | greater than 235 °F (NTP, 1992) |
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